Cas no 33358-41-7 (Benzene, 4-chloro-1-nitro-2-(phenylthio)-)

• Product Name: Benzene, 4-chloro-1-nitro-2-(phenylthio)-
• CAS No: 33358-41-7
• MF: C₁₂H₈ClNO₂S
• MW: 265.715420722961
• CID: 1457113
• PubChem ID: 14765116
• Update Time: 2025-04-20

Benzene, 4-chloro-1-nitro-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-chloro-1-nitro-2-(phenylthio)-
• 4-chloro-1-nitro-2-phenylsulfanylbenzene
• 5-chloro-2-nitrophenyl phenyl sulfide
• 4-Chloro-1-nitro-2-phenylsulfanyl-benzene
• 33358-41-7
• DTXSID30563774
• 4-chloro-1-nitro-2-(phenylsulfanyl)benzene
• SCHEMBL28405

• Inchi： 1S/C12H8ClNO2S/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： MXYOGSPULZFOQN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)SC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 264.99654
• Monoisotopic Mass: 264.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• PSA: 43.14